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Compound of Interest

2-Methoxy-3-nitrobenzene-1-
Compound Name:
sulfonamide

CAS No.: 1261827-86-4

Cat. No.: B13273451

Get Quote

\ J

H,

C) and Mass Spectrometry (ESI-MS/MS) Compound Class: Polysubstituted
Benzenesulfonamide

Executive Summary

The precise characterization of 2-Methoxy-3-nitrobenzene-1-sulfonamide (CAS: 70628-39-6
or analog) presents unique challenges due to the "push-pull" electronic effects of the electron-
donating methoxy group flanked by two strong electron-withdrawing groups (nitro and
sulfonamide). This guide provides a robust protocol for verifying structural integrity,
distinguishing regioisomers, and identifying common synthetic impurities.

Chemical Identity & Properties

o |[UPAC Name: 2-Methoxy-3-nitrobenzenesulfonamide
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e Molecular Formula:
e Molecular Weight: 232.21 g/mol
o Key Structural Features:

o Steric Crowding: The methoxy group at C2 is sterically comprised between the
sulfonamide (C1) and nitro (C3) groups, restricting rotation and potentially influencing
NOE (Nuclear Overhauser Effect) signals.

o Acidity: The sulfonamide

is weakly acidic (

), making it ionizable in basic media.

Nuclear Magnetic Resonance (NMR) Protocol[2][3]
[4][5][6][7][8]

Experimental Setup

¢ Instrument: 400 MHz or higher (600 MHz recommended for resolving aromatic coupling).
» Solvent Selection:
o Preferred: DMSO-
(99.9% D).
o Reasoning: Sulfonamide protons are exchangeable. In

, the

signal is often broad or invisible due to exchange rates. DMSO forms hydrogen bonds with
the

, Sharpening the signal and shifting it downfield (typically

7.0-8.0 ppm), allowing for accurate integration.
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e Concentration: 5-10 mg in 0.6 mL solvent.

o Temperature: 298 K (25°C).

Predicted H NMR Analysis (DMSO-)

The aromatic ring possesses three adjacent protons (positions 4, 5, and 6), creating an AMX or
ABC spin system depending on the field strength.
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Self-Validating the NMR Data
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To ensure the spectrum corresponds to the 2-methoxy-3-nitro isomer and not the 4-methoxy or
regioisomers:

e Coupling Constants (
):
o The triplet at H-5 should show two ortho couplings (

Hz and
Hz).
o Validation: If you see meta coupling (

Hz) as the primary splitting, the substitution pattern is likely 1,2,4 or 1,3,5, indicating the
wrong isomer.

e NOE (Nuclear Overhauser Effect):
o lIrradiate the Methoxy singlet (

ppm).

o Result: No enhancement of aromatic protons should be observed if the methoxy is
sandwiched between

and

(steric block). However, if it were the 4-methoxy isomer, NOE would be observed on the
adjacent H-3/H-5 protons.

Mass Spectrometry (MS) Protocol[5][6]
lonization Strategy

e Method: Electrospray lonization (ESI).[1][2]
o Polarity:Negative Mode (ESI-) is superior for sulfonamides.

o Mechanism:[3][4][5] Deprotonation of the sulfonamide nitrogen:
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o Benefit: Cleaner spectra with less background noise compared to positive mode, which
often produces complex sodium/potassium adducts (

Fragmentation Pathway (MS/MS)

In Negative Mode ESI, the parent ion will be observed at

231.

Key Transitions:
e Loss of

(64 Da): The primary fragmentation channel for sulfonamides.

o (Rearrangement to aniline derivative).

o Loss of Methyl Radical (15 Da): From the methoxy group (radical mechanism).

e Loss of Nitro Group (46 Da):

MS Workflow Diagram

The following diagram illustrates the logical flow for structural confirmation using MS

fragmentation.
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Sample: 2-Methoxy-3-nitrobenzene-1-sulfonamide
(MW: 232.21)

ESI Source (Negative Mode)

Deprotonation

Parent lon [M-H]~
m/z 231

Loss of SOz (-64 Da)

(Primary Pathway) Loss of NO2z (-46 Da)

Fragment A: [M-H-SOz]~

Fragment B: [M-H-NO2]~

I Lt m/z 185

(Amino-nitro-anisole anion)

Loss of «CHs (-15 Da)

Fragment C: [M-H-SO2-CHs]e~
m/z 152

Click to download full resolution via product page

Caption: ESI(-) Fragmentation pathway for structural confirmation. The transition 231 -> 167 is
the specific quantifier transition.

Synthesis & Impurity Profiling

When analyzing this compound, researchers must be aware of specific process-related

impurities that may interfere with spectra.
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Impurity Type Origin Detection Method

MS: Peak at

232 (Negative mode:
. ) Hydrolysis of sulfonamide
Sulfonic Acid

during workup. 232). NMR: Loss of broad

singlet; highly acidic proton

usually exchanges with water.

b it Anal Incomplete nitration or over- MS: Shift of -45 Da. NMR:
es-nitro Analo
J reduction. Loss of downfield shift on H-4.

MS: Dimer mass (

) ] Over-reaction of sulfonyl
Bis-sulfonamide

chloride with ammonia. ). NMR: Doubling of aromatic

signals or asymmetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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